Tetrabutylammonium hexafluorophosphate
Overview
Description
Synthesis Analysis
TBAPF6 and 1-ethyl-3-methyl imidazolium hexafluorophosphate (EMIPF6) are synthesized using vanadium acetylacetonate (V(acac)3) as the active species for non-aqueous redox flow batteries. The synthesis process involves creating a stable ionic liquid that acts as a supporting electrolyte, demonstrating TBAPF6's potential in energy storage applications (Zhang et al., 2012).
Molecular Structure Analysis
The molecular structure of TBAPF6 has been extensively studied through methods such as NMR and crystallography. These studies reveal the salt's complex structure and how it interacts with other molecules, which is crucial for its use in molecular sieves synthesis and in understanding its behavior in various solvents (Busi et al., 2008).
Chemical Reactions and Properties
TBAPF6 is involved in a variety of chemical reactions, such as the addition of trialkylsilylalkynes to aldehydes, ketones, and trifluoromethyl ketones. This highlights its role as a catalyst in facilitating chemical reactions, which is a valuable property for synthetic chemistry applications (Chintareddy et al., 2011).
Physical Properties Analysis
Studies on the solvation and ion association of TBAPF6 in various solvents provide insight into its physical properties, such as conductivity and solubility. This information is crucial for its application in non-aqueous solvent systems, particularly in electrochemical setups (Tsierkezos & Philippopoulos, 2009).
Chemical Properties Analysis
The electrochemical behavior of carbon electrodes in organic liquid electrolytes containing TBAPF6 highlights its chemical stability and inertness, making it an ideal candidate for use in high-performance batteries and supercapacitors. This also points to its role in developing advanced materials for energy storage and conversion technologies (Suryanarayanan et al., 2005).
Scientific Research Applications
Weed Growth Inhibition : Tetrabutylammonium hexafluorophosphate demonstrates significant activity in inhibiting the growth of certain weed species like gallant soldier, white goosefoot, and common sorrel (Biczak et al., 2017).
Ionic Liquid Behavior : This compound shows similar volumetric and compressibility behavior to 1-n-butyl-3-methylimidazolium hexafluorophosphate in various organic solvents, offering insights into ion-solvent interactions (Zafarani-Moattar & Shekaari, 2006).
Fullerene Studies : In the context of fullerene studies, carefully purified tetrahydrofuran/tetrabutylammonium hexafluorophosphate solutions are crucial, as untreated solvents can modify C60 irreversibly (Paolucci et al., 1999).
Ion Association Studies : It exhibits weak ion association in various solvents, but significant ion association in methanol due to hydrogen bond formation (Tsierkezos & Philippopoulos, 2009).
Electrochemistry in Supercritical Fluids : It is a suitable supporting electrolyte for electrochemical studies in supercritical trifluoromethane, allowing exploration in variable density media (Goldfarb & Corti, 2000).
Electrochemical Applications : The compound is utilized in developing a reference electrode for electrochemical and cryoelectrochemical applications in tetrahydrofuran solvent (Paddon & Compton, 2005).
Organic Light Emitting Diodes : Doping significant amounts of tetrabutylammonium hexafluorophosphate in PVK:PBD blend films enhances the performance of single-layer organic light emitting diodes (Yap, Yahaya, & Salleh, 2009).
Redox Flow Batteries : As a supporting electrolyte in non-aqueous vanadium redox flow batteries, it shows stable performance with reasonable coulombic efficiencies (Zhang et al., 2012).
properties
IUPAC Name |
tetrabutylazanium;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKBKEFQIOUYLBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H36F6NP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0074344 |
Source
|
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0074344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Tetrabutylammonium hexafluorophosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17920 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Tetrabutylammonium hexafluorophosphate | |
CAS RN |
3109-63-5 |
Source
|
| Record name | Tetrabutylammonium hexafluorophosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3109-63-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003109635 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Butanaminium, N,N,N-tributyl-, hexafluorophosphate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0074344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetrabutylammonium hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.520 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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